4-(4-Ethylbenzyl)pyridazin-3-ol

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 5-[(4-ethylphenyl)methyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C13H14N2O/c1-2-10-3-5-11(6-4-10)9-12-7-8-14-15-13(12)16/h3-8H,2,9H2,1H3,(H,15,16)
• InChI Key: HFYPBVFXZLHFFY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC2=CC=NNC2=O

Description

4-(4-Ethylbenzyl)pyridazin-3-ol is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-(4-ethylbenzyl)-3-methoxy-pyridazine (2.11 g, 9.24 mmol) and chloroform (20 ml), trimethylsilyliodo (1.45 ml, 10.2 mmol) was added and this reaction mixture was stirred at 60° C. for 25 hours. After cooling to room temperature, the reaction mixture was diluted with methanol and concentrated. The resulting residue was purified by silica gel column chromatography (chloroform:methanol=20:1) to give the titled compound (1.36 g, 69%) as a yellow powder.